Methyl 4-((2,6-difluorophenylsulfonamido)methyl)piperidine-1-carboxylate
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Description
Methyl 4-((2,6-difluorophenylsulfonamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H18F2N2O4S and its molecular weight is 348.36. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalytic Applications
Sulfonamides as Novel Terminators of Cationic Cyclisations : Research demonstrates the role of sulfonamides, including compounds similar to Methyl 4-((2,6-difluorophenylsulfonamido)methyl)piperidine-1-carboxylate, as effective terminators in cationic cyclizations. These reactions are crucial for the efficient formation of polycyclic systems, highlighting the compound's relevance in synthetic organic chemistry (Haskins & Knight, 2002).
Biological Activity and Drug Discovery
Novel Sulfonamides as Human Beta(3) Agonists : A series of novel sulfonamides, structurally related to the target compound, was prepared to explore their biological activity on the human beta(3)-adrenergic receptor. These findings contribute to the development of potential therapeutic agents, showcasing the compound's significance in medicinal chemistry (Hu et al., 2001).
Anticancer Potential of Piperidine Derivatives : Research involving piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, related to the compound , evaluated their anticancer agents. This study underscores the potential of these compounds in cancer therapy, requiring further in vivo studies to confirm their therapeutic usefulness (Rehman et al., 2018).
Materials Science and Nanofiltration Membranes
Sulfonated Thin-Film Composite Nanofiltration Membranes : Novel sulfonated aromatic diamine monomers were synthesized for the preparation of thin-film composite nanofiltration membranes. The presence of sulfonated aromatic diamine monomers, related to the compound under discussion, improved water flux, demonstrating the compound's utility in environmental applications and water treatment technologies (Liu et al., 2012).
Properties
IUPAC Name |
methyl 4-[[(2,6-difluorophenyl)sulfonylamino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F2N2O4S/c1-22-14(19)18-7-5-10(6-8-18)9-17-23(20,21)13-11(15)3-2-4-12(13)16/h2-4,10,17H,5-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJTVMXUNVQFFCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNS(=O)(=O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.